Cas no 93429-59-5 (2-(3-Methylphenyl)cyclohexan-1-ol)

• Product Name: 2-(3-Methylphenyl)cyclohexan-1-ol
• CAS No: 93429-59-5
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 4788891
• PubChem ID: 348841
• Update Time: 2026-02-27

2-(3-Methylphenyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-(3-Methylphenyl)cyclohexanol
• 2-(3-methylphenyl)cyclohexan-1-ol
• NSC408323
• 2-(3-Methylphenyl)cyclohexan-1-ol

• Inchi： 1S/C13H18O/c1-10-5-4-6-11(9-10)12-7-2-3-8-13(12)14/h4-6,9,12-14H,2-3,7-8H2,1H3
• InChI Key： PZCGHHIUHVDILA-UHFFFAOYSA-N
• SMILES： OC1CCCCC1C1C=CC=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 178
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 2-(3-Methylphenyl)cyclohexan-1-ol

Comprehensive Guide to 2-(3-Methylphenyl)cyclohexan-1-ol (CAS No. 93429-59-5): Properties, Applications, and Market Insights

2-(3-Methylphenyl)cyclohexan-1-ol (CAS No. 93429-59-5) is a versatile organic compound with a unique molecular structure that combines a cyclohexanol ring with a 3-methylphenyl substituent. This aromatic alcohol has gained significant attention in recent years due to its potential applications in pharmaceutical intermediates, fragrance formulations, and specialty chemicals. The compound's balanced lipophilic-hydrophilic properties make it particularly interesting for researchers exploring drug delivery systems and bioactive molecules.

The chemical industry has shown growing interest in 2-(3-Methylphenyl)cyclohexanol (alternative naming convention) as evidenced by increasing patent filings and research publications. Recent studies highlight its potential as a building block for chiral compounds, particularly in the development of asymmetric synthesis methodologies. The 3-methylphenyl cyclohexanol structure offers interesting possibilities for molecular modification, making it a valuable target for medicinal chemistry applications.

From a physicochemical perspective, CAS 93429-59-5 typically appears as a colorless to pale yellow viscous liquid at room temperature. Its molecular weight of 190.28 g/mol and moderate boiling point (typically in the range of 280-300°C) make it suitable for various industrial processes. The compound demonstrates good solubility in common organic solvents such as ethanol, acetone, and dichloromethane, while being practically insoluble in water, a characteristic that influences its application spectrum.

The synthesis of 2-(3-Methylphenyl)cyclohexan-1-ol typically involves Grignard reactions or hydrogenation processes starting from appropriate precursors. Recent advancements in green chemistry have led to more sustainable production methods, addressing growing concerns about environmental impact in chemical manufacturing. These innovations include catalytic hydrogenation techniques and solvent-free reactions, which align with current industry trends toward sustainable chemical production.

In pharmaceutical applications, researchers are particularly interested in the chiral properties of 2-(3-Methylphenyl)cyclohexanol. The compound's ability to exist as enantiomers makes it valuable for developing stereoselective drugs, especially in neurological and cardiovascular research. Recent patent literature suggests its potential as an intermediate for CNS-active compounds, though specific therapeutic applications remain under investigation.

The fragrance industry values 3-methylphenyl cyclohexanol derivatives for their unique olfactory properties. When properly formulated, these compounds contribute to woody and amber-like fragrance notes, making them components in premium perfume compositions and personal care products. The compound's stability and compatibility with common fragrance carriers enhance its utility in this sector.

Market analysis indicates steady growth in demand for CAS 93429-59-5, particularly from specialty chemical manufacturers in North America and Asia-Pacific regions. The compound's price trend reflects its status as a low-volume, high-value chemical, with purity grades above 98% commanding premium prices. Current supply chain dynamics suggest that manufacturers are increasingly focusing on regional production to mitigate logistical challenges.

From a regulatory standpoint, 2-(3-Methylphenyl)cyclohexan-1-ol is generally regarded as safe for its intended uses when proper handling procedures are followed. However, manufacturers and users should consult the latest REACH compliance information and regional chemical regulations, as requirements may vary by jurisdiction. The compound's safety data sheets typically recommend standard laboratory precautions including adequate ventilation and personal protective equipment.

Recent scientific literature highlights novel research directions involving 93429-59-5, particularly in material science applications. Some studies explore its potential as a monomer for specialty polymers, while others investigate its use in liquid crystal formulations. These emerging applications could significantly expand the compound's market potential in coming years.

For researchers working with 2-(3-Methylphenyl)cyclohexan-1-ol, proper analytical characterization is essential. Common techniques include GC-MS for purity assessment, NMR spectroscopy for structural confirmation, and HPLC methods for enantiomeric purity determination when working with chiral derivatives. These analytical approaches ensure quality control across various research and industrial applications.

The future outlook for CAS 93429-59-5 appears promising, with potential growth driven by pharmaceutical research and specialty material development. As sustainable chemistry practices evolve, we may see more efficient synthetic routes and expanded application portfolios for this versatile compound. Industry observers recommend monitoring patent filings and academic research for emerging uses of this multifunctional cyclohexanol derivative.